5-(hydroxymethyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-2-furamide

• IUPAC Name: 5-(hydroxymethyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H15N3O4/c1-19(16(21)13-8-7-12(10-20)22-13)9-14-17-15(18-23-14)11-5-3-2-4-6-11/h2-8,20H,9-10H2,1H3
• InChI Key: PFBQQZBECCGGBS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC=C(O3)CO
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. Oxadiazoles, being five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole and 1,3,4-oxadiazole.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles can be studied using various techniques. For instance, the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature has been used for the synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can be analyzed using various techniques. For instance, NMR spectroscopy can provide information about the chemical environment of the atoms in the molecule.

Mechanism of Action

1,2,4-Oxadiazoles have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities. The mechanism of action of these compounds often involves interactions with biological targets, leading to inhibition of certain pathways.

Safety and Hazards

The safety and hazards associated with 1,2,4-oxadiazoles can vary depending on the specific compound. For instance, some compounds may have hazard statements associated with them.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields, including medicinal chemistry and material science.